2-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-6-phenylpyrimidin-4(3H)-one

• IUPAC Name: 2-[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl-4-phenyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C19H16N2O3S/c1-24-15-9-7-14(8-10-15)17(22)12-25-19-20-16(11-18(23)21-19)13-5-3-2-4-6-13/h2-11H,12H2,1H3,(H,20,21,23)
• InChI Key: YVTDMDBQNNAZCF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)CSC2=NC(=CC(=O)N2)C3=CC=CC=C3
• Molecular Formula: C19H16N2O3S
• Molecular Weight: 352.4 g/mol

Description

2-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-6-phenylpyrimidin-4(3H)-one, also known as MPTP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas of study.

Scientific Research Applications

Corrosion Inhibition in Steel

• Spiropyrimidinethiones, including compounds similar to 2-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-6-phenylpyrimidin-4(3H)-one, demonstrate effective corrosion inhibition properties for mild steel in acidic solutions. These inhibitors operate as mixed inhibitors and their adsorption on steel follows Langmuir's adsorption isotherm. Electrochemical methods, scanning electron microscopy, energy dispersion X-ray spectroscopy, and other techniques were employed for characterization (Yadav, Sinha, Kumar, & Sarkar, 2015).

Structural Analysis and Antioxidant Activities

• 4-Hydroxyphenyl substituted thiopyrimidine derivatives, closely related to the compound , have been synthesized and analyzed using Density Functional Theory (DFT) for their geometric and electronic structures. These compounds show significant antioxidant activity, which was assessed in vitro through various methods, including free radical scavenging ability and metal chelating activities (Akbas, Ekin, Ergan, & Karakuş, 2018).

Pharmacological Screening

• Derivatives of 2-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-6-phenylpyrimidin-4(3H)-one have been synthesized and screened for their anticonvulsant activity. The study revealed certain structure-activity relationships in these compounds, indicating their potential in pharmacological applications (Severina, Skupa, Voloshchuk, Suleiman, & Georgiyants, 2019).

Exploration in Nonlinear Optics

• Pyrimidine derivatives, including those similar to the specified compound, have been studied for their potential applications in nonlinear optics (NLO). Density Functional Theory was used to analyze the structural parameters, electronic properties, and NLO characteristics. The studies suggest these derivatives are promising for use in optoelectronics and high-tech applications (Hussain et al., 2020).

Synthesis and Chemical Reactivity

• Research on the synthesis and reactivity of similar pyrimidine derivatives indicates their potential for creating a diverse range of nitrogen heterocyclic compounds. These derivatives can act as building blocks for constructing pyrazoles, pyrimidines, pyridopyrimidine, and diazepine, highlighting their versatility in chemical synthesis (Farouk, Ibrahim, & El-Gohary, 2021).